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Compound of Interest

Compound Name: 3-Methyl-1-heptanol

Cat. No.: B093506

Application Note & Protocol

Introduction

3-Methyl-1-heptanol is a branched-chain alcohol that possesses a unique olfactory profile,
making it a valuable ingredient in the formulation of flavors and fragrances. Its chemical
structure, featuring a methyl group on the third carbon of a heptanol backbone, contributes to a
distinct aroma that differentiates it from its linear isomer, 1-heptanol. This document provides a
comprehensive overview of the applications of 3-Methyl-1-heptanol in the flavor and fragrance
industry, including its olfactory and flavor characteristics, synthesis protocols, and relevant
physicochemical data. This information is intended for researchers, scientists, and
professionals in the fields of flavor and fragrance chemistry and drug development.

Physicochemical and Olfactory Properties

3-Methyl-1-heptanol is a colorless liquid with a characteristic odor. While detailed sensory
panel data is limited, its olfactory profile is generally described as having fruity and green
nuances. For comparison, the closely related 1-heptanol is characterized by green, floral, and
fruity notes. The presence of the methyl group in 3-Methyl-1-heptanol is expected to modulate
these characteristics, potentially adding depth and complexity.

Table 1: Physicochemical Properties of 3-Methyl-1-heptanol

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b093506?utm_src=pdf-interest
https://www.benchchem.com/product/b093506?utm_src=pdf-body
https://www.benchchem.com/product/b093506?utm_src=pdf-body
https://www.benchchem.com/product/b093506?utm_src=pdf-body
https://www.benchchem.com/product/b093506?utm_src=pdf-body
https://www.benchchem.com/product/b093506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Source
CAS Number 1070-32-2 [1]
Molecular Formula CsH180 [1]
Molecular Weight 130.23 g/mol [1]
Boiling Point 179.2 °C at 760 mmHg [1]
Flash Point 71.1°C [1]
Density 0.821 g/cm?3 [1]
Refractive Index 1.426 [1]

- Insoluble in water; soluble in
Solubility ] [2]
organic solvents

Applications in Flavors and Fragrances

3-Methyl-1-heptanol is utilized as both a flavoring agent and a fragrance ingredient.[2] Its fruity
and green character allows it to be incorporated into a variety of formulations to impart or
enhance specific aromatic profiles.

In Fragrance:

o Perfumery: It can be used as a modifier in floral and fruity compositions, adding a natural
and fresh dimension. Due to its moderate volatility, it can contribute to the heart notes of a
fragrance.

e Functional Fragrances: It finds application in personal care products such as lotions, soaps,
and shampoos, where its scent can contribute to the overall product experience.[2]

In Flavors:

» Fruity Flavors: Its profile makes it suitable for inclusion in artificial fruit essences, particularly
those aiming for a complex and natural character.
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» Beverages and Confectionery: It can be used in trace amounts to enhance the aromatic
bouquet of various food and beverage products.[2]

While specific usage levels for 3-Methyl-1-heptanol are not widely published, a starting point
for evaluation in fragrance concentrates can be inferred from the related compound 1-heptanol,
which is recommended for use at up to 3.0%. The actual concentration will depend on the
desired effect and the other components of the formulation.

Synthesis of 3-Methyl-1-heptanol

A common and effective method for the synthesis of 3-Methyl-1-heptanol is through the
reduction of the corresponding aldehyde, 3-methylheptanal. A standard laboratory procedure
using a mild reducing agent like sodium borohydride is outlined below.

Experimental Protocol: Reduction of 3-Methylheptanal

Objective: To synthesize 3-Methyl-1-heptanol by the reduction of 3-methylheptanal using
sodium borohydride.

Materials:

3-Methylheptanal

e Sodium borohydride (NaBHa4)

e Methanol

o Diethyl ether

e 1 M Hydrochloric acid (HCI)

» Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate (MgSOa)

e Round-bottom flask
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e Magnetic stirrer and stir bar
* Ice bath

e Separatory funnel

» Rotary evaporator

« Distillation apparatus
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-
methylheptanal (1 equivalent) in methanol. Cool the flask in an ice bath to 0-5 °C.

e Reduction: Slowly add sodium borohydride (0.3 equivalents) to the stirred solution in small
portions, maintaining the temperature below 10 °C.

o Reaction Monitoring: After the addition is complete, allow the reaction to stir at room
temperature for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC)
or gas chromatography (GC) until the starting aldehyde is consumed.

¢ Quenching: Carefully quench the reaction by the slow addition of 1 M HCI at 0 °C until the
solution is acidic (pH ~2-3). This will neutralize the excess borohydride and the resulting
borate esters.

o Extraction: Transfer the mixture to a separatory funnel and add diethyl ether. Shake well and
separate the layers. Extract the aqueous layer two more times with diethyl ether.

» Washing: Combine the organic extracts and wash successively with saturated sodium
bicarbonate solution and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator.

 Purification: Purify the crude 3-Methyl-1-heptanol by distillation under reduced pressure to
obtain the final product.
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Diagram 1: Synthesis Workflow for 3-Methyl-1-heptanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Methyl-1-heptanol.

Olfactory Signaling

The perception of 3-Methyl-1-heptanol's aroma is initiated by its interaction with olfactory
receptors (ORs) located in the olfactory epithelium of the nasal cavity. While the specific ORs
that bind to 3-Methyl-1-heptanol have not been identified, the general mechanism of olfactory

signal transduction is well-established.

Diagram 2: Olfactory Signal Transduction Pathway
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Caption: Simplified olfactory signal transduction pathway.
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Upon binding of 3-Methyl-1-heptanol to an OR, a conformational change activates a G-protein
(G_olf). This, in turn, activates adenylyl cyclase, which converts ATP to cyclic AMP (CAMP).
The increase in cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of
sodium and calcium ions. This influx depolarizes the neuron, generating an action potential that
is transmitted to the olfactory bulb of the brain for processing.

Conclusion

3-Methyl-1-heptanol is a versatile ingredient for the flavor and fragrance industry, offering a
desirable fruity and green aroma. Its synthesis can be readily achieved through standard
chemical reductions. Further research into its sensory properties, including detailed GC-
Olfactometry studies and determination of its odor threshold, would provide a more
comprehensive understanding of its potential applications and allow for its more precise use in
creating innovative flavors and fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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